Cas no 149647-78-9 (Vorinostat)

• Product Name: Vorinostat
• CAS No: 149647-78-9
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• MDL: MFCD00945317
• CID: 65152
• PubChem ID: 5311
• Update Time: 2026-04-07

Vorinostat Chemical and Physical Properties

Names and Identifiers

• vorinostat
• SAHA, N-Hydroxy-Nphenyloctanediamide, Zolinza
• Zolinza (See Suberoylanilide Hydroxamic Acid)
• N-Hyrdroxy-N'-phenyloctanediamide
• Suberanilohydroxamic acid
• Suberoylanilide hydroxamic acid
• Vorinostat for research
• Zolinza (See S688700)
• Vorinostat (SAHA, MK0683)
• N-Hydroxy-N'-phenyloctanediamide
• N1-Hydroxy-N8-phenyloctanediamide
• SAHA
• Suberoylanilide Hydr
• Vorinostat (SAHA)
• N-hydroxy-N′-phenyl-octanediamide
• octanediamide, n1-hydroxy-n8-phenyl-
• MK0683
• SAHA cpd
• Vornostat
• orinostat
• VoriNAstat
• CCRIS 8456
• UNII-58IFB293JI
• Suberoylanilidehydroxamic Acid
• saha=n-hydroxy-n'-phenyloctanediamide
• SAHA, >=99%
• Vorinostat/SAHA
• Zolinza
• OCTANEDIOIC ACID HYDROXYAMIDE PHENYLAMIDE
• Octanediamide, N-hydroxy-N'-phenyl-
• N'-hydroxy-N-phenyloctanediamide
• SHH
• 58IFB293JI
• WAEXFXRVDQXREF-UHFFFAOYSA-N
• WIN64652
• NSC701852
• NSC
• Vorinostat [USAN]
• VORINOSTAT [MART.]
• BCP01858
• Tox21_112605_1
• n-hydroxy-n'-phenyl-octanediamide
• VORINOSTAT [VANDF]
• BDBM19149
• cid_5311
• AB00375377-08
• HSDB 7930
• NCGC00168085-04
• H1388
• AC-1923
• DTXSID6041133
• 1t69
• SMR000486344
• 4lxz
• 1zz1
• CAS-149647-78-9
• N-hydroxy-N'-phenyl-octane-1,8-diotic acid diamide
• SB17319
• HMS2219L20
• SR-05000000373-6
• A808935
• VORINOSTAT [JAN]
• HMS3745M03
• SR-05000000373
• VORINOSTAT [MI]
• BRD-K81418486-001-18-6
• NCGC00168085-02
• NSC759852
• BCPP000018
• CHEBI:45716
• DB02546
• DG-0025
• Vorinostat (SAHA; MK0683)
• SW-064652
• BP-25652
• Vorinostat, SAHA, suberoylanilide hydroxamic acid
• NSC-748799
• VORINOSTAT [WHO-DD]
• SY009383
• MK 0683
• HMS3650D09
• NSC 701852
• Vorinostat(SAHA)
• HMS3264D20
• HMS3715E22
• BRD-K81418486-001-01-2
• FT-0650593
• Pharmakon1600-01502267
• AM20030018
• EN300-120641
• HMS3327C12
• N-hydroxy-N''-phenyloctanediamide
• Z1530532755
• HB1396
• AB00375377-07
• SUBERANILOHYDROXAMINIC ACID
• SR-05000000373-8
• Vorinostat MSD
• D06320
• GTPL6852
• NSC 748799
• 8-(hydroxyamino)-8-oxo-N-phenyl-octanamide
• Octanediamide, N1-hydroxy-N8-phenyl
• NCGC00168085-03
• AB01644613_25
• SK1390
• 1227736-21-1
• Q905901
• BV164560
• BP-30216
• Zolinza; SAHA
• vorinostatum
• BRD-K81418486-001-12-9
• C14H20N2O3
• AKOS015966648
• SR-05000000373-2
• HMS3426G03
• NS00068618
• NCGC00168085-05
• CHEMBL98
• NCGC00168085-01
• VORINOSTAT [ORANGE BOOK]
• CS-0589
• Vorinostat [USAN:INN]
• HY-10221
• 149647-78-9
• Tox21_112605
• VORINOSTAT [INN]
• BRD-K81418486-001-10-3
• BRD-K81418486-001-13-7
• NSC-759852
• Zolinza (TN) (Merck)
• MK-0683
• Vorinostat,SAHA,Zolinza,MK-0683
• BRD-K81418486-001-17-8
• SAHA, >=98% (HPLC)
• Tox21_113623
• NSC748799
• SCHEMBL9018
• AB00375377-09
• HMS3654G11
• SKI390
• N-Hydroxy-N inverted exclamation mark -phenyloctanediamide
• MLS001065855
• Zolinza (TN)
• SW199536-4
• MFCD00945317
• NCGC00168085-13
• Vorinostat (JAN/USAN)
• NSC-701852
• NSC 759852
• SAHA, Suberoylanilide hydroxamic acid
• Vorinostat,CAS:149647-78-9
• N1-hydroxy-N8-phenyl-octanediamide
• DTXCID4021133
• EX-A2745
• CCG-208659
• W-201327
• MLS006011941
• s1047
• MK0683 , suberoylanilide hydroxamic acid , SAHA
• BRD-K81418486-001-47-5
• BRD-K81418486-001-44-2
• Vorinostat (SAHA)?
• Vorinostat

• MDL： MFCD00945317
• Inchi： 1S/C14H20N2O3/c17-13(15-12-8-4-3-5-9-12)10-6-1-2-7-11-14(18)16-19/h3-5,8-9,19H,1-2,6-7,10-11H2,(H,15,17)(H,16,18)
• InChI Key： WAEXFXRVDQXREF-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCC(NO)=O)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 264.14700
• Monoisotopic Mass: 264.147393
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: 1.9
• Topological Polar Surface Area: 78.4

Experimental Properties

• Color/Form: White crystalline solid
• Density: 1.2
• Melting Point: 159-168°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.566
• Solubility: DMSO: ≥15mg/mL
• PSA: 78.43000
• LogP: 2.93500
• Sensitiveness: Sensitive to heat
• Merck: 10034
• Solubility: DMSO: ≥15mg/mL

Vorinostat Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H341-H360
• Warning Statement： P201-P281-P308 + P313
• Hazardous Material transportation number：UN 2265 3/PG 3
• WGK Germany：3
• Hazard Category Code： 61-68
• Safety Instruction： S53; S45; S24/25; S22; S36
• RTECS：SJ7453000
• Hazardous Material Identification：
• Risk Phrases：R61; R20/21; R36; R36/37/38; R20/21/22
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Pharmaceutical and Biochemical Products Medical Disease Classifications

Additional information on Vorinostat

Introduction to Vorinostat (CAS No. 149647-78-9) in Modern Chemotherapy and Drug Development

Vorinostat, a compound with the chemical name suberoylanilide hydroxamic acid, is widely recognized for its significant role in the field of oncology and chemotherapeutic interventions. With a CAS number of 149647-78-9, this molecule has garnered substantial attention due to its unique mechanism of action and its potential applications in treating various types of cancer. The introduction of Vorinostat into clinical practice marks a pivotal moment in the evolution of targeted cancer therapies, offering new hope to patients suffering from refractory malignancies.

The development of Vorinostat as an histone deacetylase (HDAC) inhibitor has opened up new avenues in the treatment of cancers that were previously considered challenging to manage. HDAC inhibitors work by reversing the histone deacetylation process, which leads to the reactivation of tumor suppressor genes and the inhibition of oncogene expression. This mechanism is particularly effective against cancers that have developed resistance to traditional chemotherapeutic agents. Vorinostat’s ability to modulate epigenetic pathways has made it a cornerstone in the treatment regimen for certain hematological malignancies and solid tumors.

Recent advancements in cancer research have further highlighted the therapeutic potential of Vorinostat. Studies have demonstrated its efficacy in combination therapies, where it is used alongside other chemotherapeutic agents or targeted therapies to enhance overall treatment outcomes. The synergistic effects observed in clinical trials have prompted researchers to explore novel combination regimens that could improve patient survival rates and quality of life.

One of the most compelling aspects of Vorinostat is its ability to induce apoptosis in cancer cells while sparing healthy cells. This selective toxicity is attributed to its precise targeting of HDAC enzymes, which are overexpressed in many cancer cells but present at normal levels in healthy tissues. This selectivity minimizes side effects and improves patient tolerance, making Vorinostat a preferred choice for many oncologists.

The pharmacokinetic profile of Vorinostat has also been extensively studied, providing valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have informed dosing regimens and helped optimize therapeutic strategies to maximize efficacy while minimizing adverse effects. The compound’s solubility and bioavailability have been key factors in its formulation, ensuring that it can be delivered effectively to patients through oral administration.

In recent years, research has expanded beyond traditional HDAC inhibition to explore additional mechanisms by which Vorinostat exerts its anti-cancer effects. Emerging evidence suggests that Vorinostat can also modulate immune responses, enhance anti-tumor immunity, and induce autophagy in cancer cells. These findings have opened up new possibilities for using Vorinostat in immunotherapy-based treatment protocols, further broadening its therapeutic applications.

The clinical efficacy of Vorinostat has been evaluated in multiple phase II and phase III trials, with promising results reported across various cancer types. Notably, its use in treating cutaneous T-cell lymphoma (CTCL) has shown significant improvements in patient outcomes compared to standard treatments. Additionally, studies have explored its potential role in managing refractory myeloma and other hematologic malignancies, demonstrating its versatility as an anti-cancer agent.

As our understanding of cancer biology continues to evolve, so does our approach to developing novel therapeutics like Vorinostat. Ongoing research aims to identify biomarkers that can predict response to therapy and optimize patient selection for treatment regimens incorporating Vorinostat. These efforts are crucial for ensuring that patients receive personalized care tailored to their specific disease characteristics.

The future of Vorinostat lies not only in its continued use as a standalone therapy but also in its integration into multi-modal treatment strategies that combine chemotherapy, targeted therapy, immunotherapy, and precision medicine approaches. By leveraging the latest advancements in genomic sequencing and molecular profiling, clinicians can better tailor treatment plans to individual patients, maximizing the benefits of drugs like Vorinostat.

In conclusion, Vorinostat (CAS No. 149647-78-9) represents a significant advancement in the field of oncology as a potent HDAC inhibitor with broad therapeutic applications. Its ability to modulate epigenetic pathways, induce apoptosis, and enhance immune responses makes it a valuable asset in modern cancer treatment. As research continues to uncover new mechanisms of action and optimize treatment protocols, Vorinostat is poised to play an even greater role in improving outcomes for patients with various types of cancer.